Cas no 1049369-32-5 (N-[2-(4-phenylpiperazin-1-yl)ethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide)

• Product Name: N-[2-(4-phenylpiperazin-1-yl)ethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide
• CAS No: 1049369-32-5
• MF: C₂₁H₂₃F₃N₄O₂
• MW: 420.428135156631
• CID: 5944273
• PubChem ID: 42268340
• Update Time: 2025-09-28

N-[2-(4-phenylpiperazin-1-yl)ethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-phenylpiperazin-1-yl)ethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide
• N-[2-(4-phenylpiperazin-1-yl)ethyl]-N'-[4-(trifluoromethyl)phenyl]oxamide
• VU0640053-1
• F5266-0043
• AKOS024504393
• N1-(2-(4-phenylpiperazin-1-yl)ethyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide
• 1049369-32-5

• Inchi： 1S/C21H23F3N4O2/c22-21(23,24)16-6-8-17(9-7-16)26-20(30)19(29)25-10-11-27-12-14-28(15-13-27)18-4-2-1-3-5-18/h1-9H,10-15H2,(H,25,29)(H,26,30)
• InChI Key： DMRMNAMWIZXGAS-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=CC=C2)CC1)(=O)C(NC1=CC=C(C(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 420.17731048g/mol
• Monoisotopic Mass: 420.17731048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.7Ų

Additional information on N-[2-(4-phenylpiperazin-1-yl)ethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide

Introduction to N-[2-(4-phenylpiperazin-1-yl)ethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide (CAS No. 1049369-32-5)

N-[2-(4-phenylpiperazin-1-yl)ethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1049369-32-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of both 4-phenylpiperazine and 4-(trifluoromethyl)phenyl moieties, contribute to its potential as a lead compound in the design of novel therapeutic agents.

The 4-phenylpiperazine moiety is a well-known pharmacophore in drug discovery, frequently incorporated into molecules targeting central nervous system (CNS) disorders due to its ability to interact with various neurotransmitter receptors. Specifically, this structural unit has been extensively studied for its role in modulating serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and schizophrenia. The presence of the 4-(trifluoromethyl)phenyl group further enhances the compound's pharmacological profile by introducing lipophilicity and electronic properties that can influence receptor binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on developing next-generation therapeutics for neurological and psychiatric disorders. N-[2-(4-phenylpiperazin-1-yl)ethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide has emerged as a compound of interest due to its potential to address unmet medical needs. Preclinical studies have demonstrated that this molecule exhibits significant binding affinity for certain neurotransmitter receptors, suggesting its utility in the treatment of conditions characterized by dysregulation of these systems.

The synthesis of N-[2-(4-phenylpiperazin-1-yl)ethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-phenylpiperazine unit typically begins with the formation of a piperazine ring followed by alkylation with an appropriate electrophile. Subsequent functionalization at the other nitrogen atom with the 4-(trifluoromethyl)phenyl group completes the molecular framework. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve optimal regioselectivity and minimize byproduct formation.

The pharmacological evaluation of N-[2-(4-phenylpiperazin-1-yl)ethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide has revealed intriguing properties that make it a valuable candidate for further development. In vitro studies have shown that this compound interacts with serotonin 5-HT2A and dopamine D2 receptors, both of which are critical targets in the management of CNS disorders. Additionally, its metabolic stability suggests that it may exhibit a favorable pharmacokinetic profile, reducing the likelihood of rapid degradation in vivo.

The potential therapeutic applications of N-[2-(4-phenylpiperazin-1-yl)ethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide are broad and include conditions such as depression, schizophrenia, and cognitive disorders. Its dual interaction with serotonin and dopamine receptors positions it as a candidate for developing agents that can modulate both pathways simultaneously, potentially leading to more effective treatments compared to single-target drugs. Furthermore, the lipophilic nature imparted by the 4-(trifluoromethyl)phenyl group may enhance brain penetration, an essential factor for CNS drugs.

Ongoing research is focused on optimizing the pharmacological properties of N-[2-(4-phenylpiperazin-1-yl)ethyl]-N'-[]ethanediamide through structure-based drug design and computational modeling. These efforts aim to refine its binding affinity, selectivity, and overall efficacy while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of preclinical findings into clinical trials, where the compound's safety and efficacy will be rigorously evaluated in human subjects.

The significance of N-[2-()ethyl]-N'-[< Strong > 4 - ( trif lu or om eth yl ) phen yl ] eth aned i am ide ( CAS No . 10 4936 9 - 3 2 - 5 ) lies not only in its unique chemical structure but also in its potential to address complex neurological disorders. As our understanding of neurotransmitter systems continues to evolve, compounds like this one offer hope for innovative treatments that can improve patient outcomes. The integration of cutting-edge synthetic methodologies with advanced pharmacological screening techniques ensures that promising candidates such as this will continue to advance through the drug development pipeline.